![molecular formula C11H15N3O B2743799 N-(1-methyl-4,5,6,7-tetrahydroindazol-4-yl)prop-2-enamide CAS No. 1154726-21-2](/img/structure/B2743799.png)
N-(1-methyl-4,5,6,7-tetrahydroindazol-4-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-methyl-4,5,6,7-tetrahydroindazol-4-yl)prop-2-enamide, also known as MTIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTIP is a small molecule that has been studied for its ability to modulate G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes.
Scientific Research Applications
- AKOS009891328 exhibits promising anticancer properties. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. It interferes with cell proliferation, induces apoptosis (programmed cell death), and inhibits tumor growth. Further studies are needed to explore its mechanism of action and potential clinical applications .
- The compound’s structure suggests potential neuroprotective effects. It may modulate neurotransmitter systems, protect neurons from oxidative stress, and enhance neuronal survival. Researchers are exploring its use in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- AKOS009891328 has demonstrated anti-inflammatory properties. It inhibits pro-inflammatory cytokines and enzymes, making it relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and asthma. Preclinical studies have shown promising results, but clinical trials are necessary .
- Some studies suggest that this compound may have cardiovascular benefits. It could reduce blood pressure, prevent atherosclerosis, and improve endothelial function. However, more research is needed to validate these effects and explore potential therapeutic applications .
- AKOS009891328 exhibits antimicrobial activity against bacteria, fungi, and parasites. It could be a valuable addition to antimicrobial therapies, especially in drug-resistant infections. Researchers are investigating its efficacy and safety profiles .
- Scientists are using AKOS009891328 as a scaffold for designing novel compounds. By modifying its structure, they aim to create more potent drugs with specific targets. Computational studies and molecular modeling play a crucial role in this field .
Anticancer Potential
Neuroprotection
Anti-Inflammatory Activity
Cardiovascular Health
Antimicrobial Properties
Chemical Biology and Drug Design
properties
IUPAC Name |
N-(1-methyl-4,5,6,7-tetrahydroindazol-4-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c1-3-11(15)13-9-5-4-6-10-8(9)7-12-14(10)2/h3,7,9H,1,4-6H2,2H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQDSYZNCXYXKLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=N1)C(CCC2)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-methyl-4,5,6,7-tetrahydroindazol-4-yl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.